Cas no 58810-09-6 (N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine)

N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine is a protected derivative of L-arginine, featuring Boc (tert-butoxycarbonyl) and methoxybenzenesulfonyl (Mbs) protecting groups on the alpha- and omega-amino functionalities, respectively. This compound is widely used in peptide synthesis, where selective protection of the guanidine group is required to prevent side reactions during coupling steps. The Boc group offers acid-labile protection, while the Mbs group provides stability under basic conditions, enabling orthogonal deprotection strategies. Its high purity and well-defined reactivity make it a valuable intermediate for constructing complex arginine-containing peptides with controlled regioselectivity. The compound is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry research.
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine structure
58810-09-6 structure
Product name:N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine
CAS No:58810-09-6
MF:C18H28N4O7S
MW:444.50252
CID:949070
PubChem ID:11037618

N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine Chemical and Physical Properties

Names and Identifiers

    • boc-arg(mbs)-oh
    • (E)-N<sup>5</sup>-(Amino{[(4-methoxyphenyl)sulfonyl]amino}methylene)-N<sup>2</sup>-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-ornithine
    • NA-BOC-NW-(METHOXYBENZENESULFONYL)-L-ARGININE
    • Nα-Boc-Nω-(methoxybenzenesulfonyl)-L-arginine
    • #8226
    • amp
    • Boc-Arg hydrochloride
    • Boc-Arg(HCl)-OH
    • Boc-Arg*HCl
    • Boc-Arg.HCl.H2O
    • BOC-ARGININE
    • BOC-ARGININE HCL
    • BOC-ARG-OH
    • BOC-ARG-OH HCL
    • Boc-Arg-OH&amp
    • Boc-Arg-OH*HCl
    • BOC-ARG-OH.HCI
    • Boc-Arg-OHHC
    • BOC-L-ARGININE
    • BOC-L-ARG-OH HCL
    • Boc-L-Arg-OH*HCl
    • N-t-butyloxycarbonyl-NG-methoxybenzenesulfonyl-L-arginine
    • 58810-09-6
    • N-alpha-Boc-N-omega-(methoxybenZenesulfonyl)-L-arginine (Boc-L-Arg(Bes(4-OMe))-OH)
    • (2S)-5-[[amino-[(4-methoxyphenyl)sulfonylamino]methylidene]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • MFCD00134857
    • (S)-2-(tert-butoxycarbonylamino)-5-(3-(4-methoxyphenylsulfonyl)guanidino)pentanoic acid
    • Boc-L-Arg(Mbs)-OH
    • G84838
    • N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine
    • Inchi: InChI=1S/C18H28N4O7S/c1-18(2,3)29-17(25)21-14(15(23)24)6-5-11-20-16(19)22-30(26,27)13-9-7-12(28-4)8-10-13/h7-10,14H,5-6,11H2,1-4H3,(H,21,25)(H,23,24)(H3,19,20,22)/t14-/m0/s1
    • InChI Key: AYUPPTBECADHBL-AWEZNQCLSA-N
    • SMILES: CC(C)(C)OC(=O)NC(CCCN=C(N)NS(=O)(=O)C1=CC=C(C=C1)OC)C(=O)O

Computed Properties

  • Exact Mass: 444.16804
  • Monoisotopic Mass: 444.16787042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 12
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 178Ų

Experimental Properties

  • PSA: 166.91

N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N015224-100mg
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine
58810-09-6
100mg
$ 170.00 2022-06-03
A2B Chem LLC
AG78174-5g
Boc-arg(mbs)-oh
58810-09-6 ≥ 99% (TLC)
5g
$1183.00 2024-04-19
A2B Chem LLC
AG78174-250mg
Boc-arg(mbs)-oh
58810-09-6 ≥ 99% (TLC)
250mg
$153.00 2024-04-19
1PlusChem
1P00EJWE-5g
BOC-ARG(MBS)-OH
58810-09-6 ≥ 99% (TLC)
5g
$1369.00 2025-02-27
TRC
N015224-250mg
N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine
58810-09-6
250mg
$ 355.00 2022-06-03
SHENG KE LU SI SHENG WU JI SHU
sc-293701-1g
Boc-Arg(Mbs)-OH,
58810-09-6
1g
¥887.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-293701-1 g
Boc-Arg(Mbs)-OH,
58810-09-6
1g
¥887.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-293701A-5 g
Boc-Arg(Mbs)-OH,
58810-09-6
5g
¥3,700.00 2023-07-11
1PlusChem
1P00EJWE-1g
BOC-ARG(MBS)-OH
58810-09-6 ≥ 99% (TLC)
1g
$345.00 2025-02-27
1PlusChem
1P00EJWE-250mg
BOC-ARG(MBS)-OH
58810-09-6 ≥ 99% (TLC)
250mg
$185.00 2025-02-27

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:58810-09-6)N-alpha-Boc-Nomega-(methoxybenzenesulfonyl)-L-arginine
A1230796
Purity:99%/99%
Quantity:250mg/1g
Price ($):159/295